Cas no 72469-11-5 (3,4-dichloro-N-[(4aR,8aS)-2-methyldecahydroisoquinolin-5-yl]benzamide)

• Product name: 3,4-dichloro-N-[(4aR,8aS)-2-methyldecahydroisoquinolin-5-yl]benzamide
• CAS No: 72469-11-5
• MF: C₁₇H₂₂Cl₂N₂O
• MW: 341.275382518768
• CID: 1756090
• PubChem ID: 51593

3,4-dichloro-N-[(4aR,8aS)-2-methyldecahydroisoquinolin-5-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-N-[(4aR,8aS)-2-methyldecahydroisoquinolin-5-yl]benzamide
• N-[(4aR,8aS)-2-methyl-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-5-yl]-3,4-dichlorobenzamide
• 3,4-Dichloro-N-(2-methyldecahydroisoquinolin-5-yl)benzene-1-carboximidic acid
• 72469-11-5
• BENZAMIDE, 3,4-DICHLORO-N-(2-METHYLDECAHYDROISOQUINOL-5-YL)-, (E)-
• trans-3,4-Dichloro-N-(2-methyldecahydroisoquinol-5-yl)benzamide
• DTXSID40993280

• Inchi： InChI=1S/C17H22Cl2N2O/c1-21-8-7-13-12(10-21)3-2-4-16(13)20-17(22)11-5-6-14(18)15(19)9-11/h5-6,9,12-13,16H,2-4,7-8,10H2,1H3,(H,20,22)/t12-,13-,16?/m1/s1
• InChI Key： QEHYKCMIGAKKMG-SXMVJOELSA-N
• SMILES： CN1CCC2C(C1)CCCC2NC(=O)C3=CC(=C(C=C3)Cl)Cl

Computed Properties

• Exact Mass: 340.11116
• Monoisotopic Mass: 340.1109187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: 4

Experimental Properties

• PSA: 32.34